Cas no 203587-56-8 (Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 203587-56-8
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 3167011
• PubChem ID: 73555103
• Update Time: 2025-06-08

Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• 203587-56-8

• Inchi： 1S/C16H14ClN3O2/c1-3-22-16(21)13-9-18-15-8-14(19-20(15)10(13)2)11-5-4-6-12(17)7-11/h4-9H,3H2,1-2H3
• InChI Key： SNUHAYDJPGRLMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C2N=CC(C(=O)OCC)=C(C)N2N=1

Computed Properties

• Exact Mass: 315.0774544Da
• Monoisotopic Mass: 315.0774544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.5Ų

Additional information on Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

Research Brief on Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 203587-56-8)

Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 203587-56-8) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and kinase inhibitory properties. The structural motif of pyrazolo[1,5-a]pyrimidines is particularly notable for its ability to interact with various biological targets, making it a promising scaffold for the development of novel therapeutics.

Recent studies have focused on the synthesis, characterization, and biological evaluation of Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate. One of the key findings is its role as a potent inhibitor of specific kinases involved in cell proliferation and survival pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective inhibition against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study highlighted its potential as a lead compound for the development of CDK-targeted anticancer agents.

In addition to its kinase inhibitory activity, Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate has been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduces the production of pro-inflammatory cytokines in vitro, suggesting its potential utility in treating inflammatory disorders. The mechanism of action appears to involve the modulation of NF-κB signaling, a pathway central to inflammatory responses.

The synthetic routes for Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which improves the yield and purity of the compound. This advancement is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in the development of Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Future research directions may include the exploration of derivatives and analogs to enhance pharmacological properties and reduce toxicity.

In conclusion, Ethyl 2-(3-chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 203587-56-8) represents a versatile and promising compound in the field of medicinal chemistry. Its dual functionality as a kinase inhibitor and anti-inflammatory agent underscores its potential for multifactorial therapeutic applications. Continued research and development efforts are essential to unlock its full therapeutic potential and translate these findings into clinical benefits.